1-(Trifluoromethylthio)-2-ethynylbenzene
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Overview
Description
1-(Trifluoromethylthio)-2-ethynylbenzene is an organic compound characterized by the presence of a trifluoromethylthio group (-SCF3) and an ethynyl group (-C≡CH) attached to a benzene ring. The trifluoromethylthio group is known for its high lipophilicity and ability to enhance the biological activity of molecules, making it a valuable moiety in pharmaceuticals and agrochemicals .
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method includes the reaction of ethynylbenzene with trifluoromethylthiolating agents such as trifluoromethanesulfenamide under controlled conditions . The reaction is usually carried out in the presence of a base like triethylamine and a solvent such as dichloromethane at room temperature .
Industrial Production Methods: Industrial production of this compound may involve scalable methods such as the use of continuous flow reactors to ensure consistent quality and yield. The process typically includes the use of robust trifluoromethylthiolating reagents and optimized reaction conditions to achieve high efficiency and purity .
Chemical Reactions Analysis
Types of Reactions: 1-(Trifluoromethylthio)-2-ethynylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the trifluoromethylthio group to a thiol or other sulfur-containing groups using reducing agents like lithium aluminum hydride.
Substitution: The ethynyl group can participate in nucleophilic substitution reactions, forming new carbon-carbon or carbon-heteroatom bonds
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Lithium aluminum hydride.
Substitution: Nucleophiles such as organolithium or Grignard reagents
Major Products:
Oxidation: Sulfoxides, sulfones.
Reduction: Thiols, other sulfur-containing derivatives.
Substitution: Various substituted benzene derivatives
Scientific Research Applications
1-(Trifluoromethylthio)-2-ethynylbenzene has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis to introduce the trifluoromethylthio group into complex molecules.
Biology: Investigated for its potential as a bioactive molecule due to its high lipophilicity and ability to enhance membrane permeability.
Medicine: Explored for its potential in drug development, particularly in designing molecules with improved pharmacokinetic properties.
Industry: Utilized in the development of advanced materials and agrochemicals
Properties
Molecular Formula |
C9H5F3S |
---|---|
Molecular Weight |
202.20 g/mol |
IUPAC Name |
1-ethynyl-2-(trifluoromethylsulfanyl)benzene |
InChI |
InChI=1S/C9H5F3S/c1-2-7-5-3-4-6-8(7)13-9(10,11)12/h1,3-6H |
InChI Key |
QNWICSJXTSYGGT-UHFFFAOYSA-N |
Canonical SMILES |
C#CC1=CC=CC=C1SC(F)(F)F |
Origin of Product |
United States |
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